Cas no 946275-93-0 (4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-(2-methyl-4-nitrophenyl)benzamide)

• Product Name: 4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-(2-methyl-4-nitrophenyl)benzamide
• CAS No: 946275-93-0
• MF: C₂₅H₂₄N₂O₅
• MW: 432.468466758728
• CID: 6527560
• Update Time: 2025-07-21

4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-(2-methyl-4-nitrophenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-(2-methyl-4-nitrophenyl)benzamide
• 4-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxymethyl]-N-(2-methyl-4-nitrophenyl)benzamide

• Inchi： 1S/C25H24N2O5/c1-16-13-20(27(29)30)11-12-21(16)26-24(28)18-9-7-17(8-10-18)15-31-22-6-4-5-19-14-25(2,3)32-23(19)22/h4-13H,14-15H2,1-3H3,(H,26,28)
• InChI Key： QLQZLROXOLIEFE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C([N+]([O-])=O)C=C1C)(=O)C1=CC=C(COC2=C3OC(C)(C)CC3=CC=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-(2-methyl-4-nitrophenyl)benzamide

Research Brief on 4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-(2-methyl-4-nitrophenyl)benzamide (CAS: 946275-93-0)

In recent years, the compound 4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-(2-methyl-4-nitrophenyl)benzamide (CAS: 946275-93-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzofuran and benzamide structural motifs, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-(2-methyl-4-nitrophenyl)benzamide involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the synthetic pathway to improve yield and purity, which is critical for its application in drug development. The compound's structural complexity, particularly the presence of the benzofuran moiety, has been a focal point for researchers aiming to enhance its bioavailability and stability.

Mechanistic studies have revealed that this compound exhibits potent inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. For instance, recent in vitro and in vivo experiments demonstrated its ability to modulate key signaling molecules such as NF-κB and STAT3, which are implicated in chronic inflammation and cancer progression. These findings suggest that 946275-93-0 could serve as a lead compound for developing novel anti-inflammatory or anti-cancer therapeutics.

In addition to its mechanistic insights, preclinical evaluations have highlighted the compound's favorable pharmacokinetic profile. Studies in animal models have shown adequate absorption and distribution, with minimal off-target effects. However, challenges remain in optimizing its metabolic stability and reducing potential toxicity, which are areas of active investigation. Researchers are exploring structural analogs and formulation strategies to address these limitations.

The therapeutic potential of 4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-(2-methyl-4-nitrophenyl)benzamide extends beyond oncology and inflammation. Emerging data indicate its utility in neurodegenerative diseases, where its ability to cross the blood-brain barrier and modulate oxidative stress pathways has been documented. These multidisciplinary applications underscore the compound's versatility and the need for further collaborative research.

In conclusion, 946275-93-0 represents a promising candidate in the chemical biology and pharmaceutical landscape. Its unique structural features, combined with its broad biological activity, make it a valuable subject for ongoing research. Future studies should focus on translational applications, including clinical trials, to fully realize its therapeutic potential. This brief underscores the importance of continued investment in the exploration of this and related compounds to address unmet medical needs.